Cas no 350484-99-0 (Obscuraminol D)

Obscuraminol D structure
Obscuraminol D structure
Product Name:Obscuraminol D
CAS No:350484-99-0
MF:C16H33NO
MW:255.44
CID:2087292
PubChem ID:101101127
Update Time:2024-02-29

Obscuraminol D Chemical and Physical Properties

Names and Identifiers

    • Obscuraminol D
    • (2S,3R,9Z)-2-Amino-9-hexadecene-3-ol
    • CID 101101127
    • 9-Hexadecen-3-ol, 2-amino-, (2S,3R,9Z)-
    • AKOS040735028
    • 350484-99-0
    • (Z,2S,3R)-2-aminohexadec-9-en-3-ol
    • Inchi: 1S/C16H33NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(18)15(2)17/h8-9,15-16,18H,3-7,10-14,17H2,1-2H3/b9-8-/t15-,16+/m0/s1
    • InChI Key: SHEYJRIILVVUIW-LWULTOEVSA-N
    • SMILES: O[C@@H]([C@H](C)N)CCCCC/C=C\CCCCCC

Computed Properties

  • Exact Mass: 255.256214676g/mol
  • Monoisotopic Mass: 255.256214676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 4.8

Experimental Properties

  • Color/Form: Oil
  • Density: 0.886±0.06 g/cm3(Predicted)
  • Boiling Point: 375.3±35.0 °C(Predicted)
  • pka: 12.90±0.45(Predicted)
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